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For Researchers, Scientists, and Drug Development Professionals

Introduction
Fuscaxanthone C is a naturally occurring xanthone, a class of organic compounds with a

distinctive tricyclic xanthen-9-one core. First isolated from the stem bark of the Thai medicinal

plant Garcinia fusca, Fuscaxanthone C belongs to a family of prenylated xanthones that have

garnered significant interest in the scientific community for their potential therapeutic properties.

[1] This technical guide provides a comprehensive overview of the molecular formula, structural

elucidation, and potential biological relevance of Fuscaxanthone C, with a focus on

quantitative data and experimental methodologies.

Molecular Formula and Physicochemical Properties
The molecular formula of Fuscaxanthone C has been determined by high-resolution mass

spectrometry (HRMS) to be C₂₆H₃₀O₆. This corresponds to a molecular weight of 438.51 g/mol

.
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Property Value Source

Molecular Formula C₂₆H₃₀O₆ HRMS[1]

Molecular Weight 438.51 g/mol Calculated

Class Xanthone [2]

Botanical Source Garcinia fusca [1]

Structural Elucidation: A Spectroscopic Approach
The chemical structure of Fuscaxanthone C was elucidated using a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
While a complete, publicly available, tabulated dataset of the ¹H and ¹³C NMR spectral data for

Fuscaxanthone C is not readily accessible, the initial characterization by Ito et al. (2003)

provides key insights into its structure. The presence of two prenyl groups, a xanthone core,

and methoxy groups are characteristic features identified through NMR. A detailed analysis of

1D and 2D NMR experiments, such as COSY, HMQC, and HMBC, would be required for the

complete assignment of all proton and carbon signals.

A related thesis citing the original work is reported to contain a comprehensive table of these

NMR data, though it is not widely available.

Mass Spectrometry (MS)
High-resolution mass spectrometry was instrumental in determining the precise molecular

formula of Fuscaxanthone C. The fragmentation pattern of prenylated xanthones in mass

spectrometry typically involves the loss of the prenyl side chains. Common fragmentation

pathways include the cleavage of the C-C bond between the aromatic ring and the prenyl

group, leading to the loss of a C₅H₉ radical (m/z 69) or a C₄H₇ fragment (m/z 55). Further

fragmentation of the xanthone core can also be observed.

Experimental Protocols
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The following sections outline the general experimental procedures for the isolation and

characterization of xanthones from Garcinia species, based on established methodologies.

Isolation and Purification of Fuscaxanthone C
The isolation of Fuscaxanthone C from the stem bark of Garcinia fusca typically involves the

following steps:
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Dried Stem Bark of Garcinia fusca Extraction with Acetone Concentration under Reduced Pressure Silica Gel Column Chromatography Elution with n-Hexane-EtOAc Gradient Thin-Layer Chromatography (TLC) Analysis Preparative TLC or HPLC Pure Fuscaxanthone C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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